Cas no 57115-46-5 (1-Hydroxy-7-azabenzotriazole)

• Product Name: 1-Hydroxy-7-azabenzotriazole
• CAS No: 57115-46-5
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 2161086
• PubChem ID: 181649
• Update Time: 2025-04-21

1-Hydroxy-7-azabenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-7-azabenzotriazole
• UNII-TX8XYH09H0
• 1-Hydroxy-7-azabenzotriazole solution
• (1,2,3)TRIAZOLO(4,5-B)PYRIDIN-3-OL
• DTXSID0075239
• 39968-33-7
• SCHEMBL5393
• 3H-1,2,3-triazolo[4,5-b]pyridine-3-ol
• 1-HYDROXY-7-AZABENZOTRIAZOLE [MI]
• A824827
• 1-hydroxy-7 azabenzotriazole
• 3H-1,2,3-TRIAZOLO(4,5-B)PYRIDINE-3-OL
• HOAt 1-Hydroxy-7-azabenzotriazole
• BP-12721
• 3-hydroxytriazolo[4,5-b]pyridine
• 1-hydroxy-7azabenzotriazole
• BBL104414
• HOAT solution
• AS-11821
• HOAT [1-Hydroxy-7-azabenzotriazole]
• HOAt Form I
• 3H-(1,2,3)triazolo(4,5-b)pyridin-3-ol
• 1-hydroxy-7-azabenztriazole
• 1-hydroxy-7-aza-benzotriazole
• DB-226262
• BCP25461
• AKOS000265235
• AC-24873
• Q4545784
• SCHEMBL563818
• FH162259
• 1-hydroxy-7-azabenzo-triazole
• HOAt - 0.6M in DMF
• MFCD00210053
• 1-hydroxy-7-aza-1H-1,2,3-benzotriazole
• NS00030690
• 1-Hydroxy-7-azabenzotriazole; 3H-[1,2,3]-Triazolo[4,5-b]pyridin-3-ol
• 3H-1,2,3-Triazolo[4,5-b]pyridine, 3-hydroxy-
• 3-oxidanyl-[1,2,3]triazolo[4,5-b]pyridine
• TX8XYH09H0
• 1-hydroxy-t-axabenzotrazole
• 1-hydroxy-7-azabenzotriazol
• 1-Hydroxy-7-azabenzotriazole solution, 1 M in DMA
• InChI=1/C5H4N4O/c10-9-5-4(7-8-9)2-1-3-6-5/h1-3,10
• 7-Aza-1-hydroxybenzotriazole
• [1,2,3]Triazolo[4,5-b]pyridin-3-ol
• ALBB-006385
• T1673
• 1-Hydroxy-7-azabenzotriazole(wetted with water >15%)
• 1-hydroxyl-7-azabenzotriazole
• 3H-1,2,3-Triazolo[4,5-b]pyridin-3-ol
• EN300-194281
• 1-Hydroxy-7-azabenzotriazole (HOAt)
• HOAt Form II
• CS-W019594
• Z1203162550
• 609-760-3
• 1-HYDROXY-1H-V-TRIAZOLO(4,5-B)PYRIDINE
• SB40481
• 57115-46-5
• 3H-[1,2,3]triazolo[4,5-b]pyridin-3-ol
• 3H-1,2,3-Triazolo(4,5-b)pyridine, 3-hydroxy-
• HOAT;1-Hydroxy-7-azabenzotriazole
• 3H-[1,2,3]-Triazolo[4,5-b]pyridin-3-ol
• HOAt
• 1-Hydroxy-7-azabenzotriazole solution, 0.6 M in DMF
• STK503884

• Inchi： 1S/C5H4N4O/c10-9-5-4(7-8-9)2-1-3-6-5/h1-3,10H
• InChI Key： FPIRBHDGWMWJEP-UHFFFAOYSA-N
• SMILES： ON1C2C(=CC=CN=2)N=N1

Computed Properties

• Exact Mass: 136.03851076Da
• Monoisotopic Mass: 136.03851076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines